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Compound of Interest

Compound Name: Dihydro FF-MAS

CAS No.: 19456-83-8

Cat. No.: B101258

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dihydro Follicular Fluid Meiosis-Activating Sterol (Dihydro FF-MAS), also known by its

chemical name 4,4-dimethyl-cholest-8(9), 14-dien-3β-ol, is a crucial intermediate in the

Kandutsch-Russell (K-R) pathway of cholesterol biosynthesis.[1][2] As a derivative of 24,25-

dihydrolanosterol, it plays a significant role in cellular processes, including the initiation of

meiosis in oocytes.[2] These application notes provide detailed information on the handling,

storage, and experimental use of Dihydro FF-MAS for research and drug development

purposes.
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Property Value Reference

Chemical Name
4,4-dimethyl-cholest-8(9), 14-

dien-3β-ol
[2]

CAS Number 19456-83-8 [2]

Molecular Formula C₂₉H₄₈O [2]

Molecular Weight 412.69 g/mol [2]

Form Powder [2]

Purity ≥99% (TLC) [2]

Storage and Stability
Dihydro FF-MAS is supplied as a powder and should be handled with care to maintain its

stability and integrity.

Condition Recommendation Reference

Shipping Shipped on dry ice. [2]

Storage Temperature Store at -20°C upon receipt. [2]

Storage Container
Store in the original 5 mL

amber glass screw cap vial.
[2]

Long-term Storage

For long-term storage, it is

recommended to keep the

product at -20°C in its original

unopened vial.

[2]

Handling and Safety Precautions
Dihydro FF-MAS is classified as a combustible solid.[2] Standard laboratory safety practices

should be followed.

Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, safety

glasses, and gloves, when handling the compound.
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Ventilation: Handle in a well-ventilated area to avoid inhalation of the powder.

Fire Safety: Keep away from heat, sparks, and open flames.[3]

Disposal: Dispose of the compound and any contaminated materials in accordance with

local, state, and federal regulations.

First Aid Measures:

If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen.

In case of skin contact: Wash off with soap and plenty of water.

In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes.

If swallowed: Rinse mouth with water. Do not induce vomiting.

Experimental Protocols
Preparation of Stock Solutions
Dihydro FF-MAS is a hydrophobic compound and requires an organic solvent for

solubilization.

Materials:

Dihydro FF-MAS powder

Anhydrous ethanol, chloroform, or a chloroform:methanol mixture

Sterile microcentrifuge tubes or glass vials

Vortex mixer

Water bath sonicator

Protocol:
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Allow the Dihydro FF-MAS vial to equilibrate to room temperature before opening to prevent

condensation.

Weigh the desired amount of Dihydro FF-MAS powder in a sterile microcentrifuge tube or

glass vial.

Add the appropriate volume of the chosen solvent (e.g., anhydrous ethanol) to achieve the

desired stock concentration (e.g., 1-10 mM).

Vortex the solution thoroughly for 1-2 minutes to aid dissolution.

If the compound does not fully dissolve, use a water bath sonicator for 5-10 minutes. Gentle

warming (up to 37°C) can also be applied.

Once completely dissolved, the stock solution can be stored at -20°C for short-term storage.

For long-term storage, it is advisable to aliquot the stock solution into smaller volumes to

avoid repeated freeze-thaw cycles.

In Vitro Cell-Based Assays
This protocol provides a general guideline for treating cultured cells with Dihydro FF-MAS. The

final concentration and incubation time should be optimized for the specific cell type and

experimental design.

Materials:

Cultured cells (e.g., hepatocytes, oocytes)

Appropriate cell culture medium

Dihydro FF-MAS stock solution

Vehicle control (the solvent used for the stock solution)

Protocol:

Plate the cells at the desired density in a suitable culture vessel and allow them to adhere or

stabilize overnight.
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Prepare the working concentrations of Dihydro FF-MAS by diluting the stock solution in a

fresh cell culture medium. Ensure the final solvent concentration in the culture medium is

non-toxic to the cells (typically ≤ 0.1%).

Include a vehicle control group by adding the same amount of solvent to the culture medium

without Dihydro FF-MAS.

Remove the old medium from the cells and replace it with the medium containing the

different concentrations of Dihydro FF-MAS or the vehicle control.

Incubate the cells for the desired period (e.g., 0, 2, 4, 8, 12, 24 hours).[1]

After incubation, the cells can be harvested for downstream analysis, such as gene

expression analysis, protein analysis, or metabolic profiling.[1]

Signaling Pathway
Dihydro FF-MAS is a key intermediate in the Kandutsch-Russell pathway, which is one of the

two major pathways for cholesterol biosynthesis from lanosterol in mammalian cells.[1]
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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